Cas no 2098042-36-3 (1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid)

• Product Name: 1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid
• CAS No: 2098042-36-3
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 4779327
• Update Time: 2025-10-20

1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-(butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid
• 1-[2-[butyl(ethyl)amino]-2-oxoethyl]azetidine-3-carboxylic acid
• 1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid

• Inchi： 1S/C12H22N2O3/c1-3-5-6-14(4-2)11(15)9-13-7-10(8-13)12(16)17/h10H,3-9H2,1-2H3,(H,16,17)
• InChI Key： POKDRVGJOXQBPH-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC(N(CC)CCCC)=O)C1)=O

Computed Properties

• Exact Mass: 242.16304257 g/mol
• Monoisotopic Mass: 242.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 60.8
• Molecular Weight: 242.31

Additional information on 1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid

1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid: A Comprehensive Overview

1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid, also known by its CAS number CAS No. 2098042-36-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an azetidine ring, an amino group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with applications in drug design, material science, and biochemistry.

The molecular structure of 1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid is intriguing. The azetidine ring, a four-membered cyclic amine, contributes to the molecule's rigidity and stability. The presence of the butylethylamino group introduces additional complexity, enhancing the molecule's ability to interact with biological systems. Recent studies have highlighted the importance of such structural features in drug delivery systems, where the molecule's ability to form stable complexes with other compounds is highly valued.

From a synthetic perspective, the preparation of CAS No. 2098042-36-3 involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis process.

In terms of applications, 1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere in drug design has been extensively studied, with recent findings suggesting its potential as a lead compound for developing novel therapeutics. Additionally, its role in peptide synthesis has been explored, where it serves as a building block for constructing complex biomolecules.

The latest research on this compound has focused on its interactions with biological systems. Studies have demonstrated that CAS No. 2098042-36-3 exhibits selective binding properties towards certain proteins and enzymes, making it a valuable tool in proteomics and drug discovery. Furthermore, its biodegradability has been assessed under various environmental conditions, providing insights into its ecological impact.

In conclusion, 1-(2-(Butyl(ethyl)amino)-2-oxoethyl)azetidine-3-carboxylic acid, or CAS No. 2098042-36-3, stands out as a significant molecule with diverse applications across multiple disciplines. Its unique structure, efficient synthesis methods, and promising biological properties position it as a key player in advancing modern chemical research and development.